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Compound of Interest

4-(Bromomethyl)-1,3-dioxolan-2-
Compound Name:

one
CAS No.: 52912-62-6
Cat. No.: B12082834

Get Quote

\ J

For Immediate Reference: Essential Safety and Disposal Information

Proper management of 4-(Bromomethyl)-1,3-dioxolan-2-one is critical for laboratory safety
and environmental protection. This substance is a halogenated organic compound and must be
treated as hazardous waste. Under no circumstances should this chemical be disposed of
down the drain or mixed with non-hazardous waste[1][2]. The required disposal method is
through a licensed and approved hazardous waste disposal facility[3][4]. All handling and
disposal procedures should be conducted in a well-ventilated area, preferably within a chemical
fume hood, while wearing appropriate Personal Protective Equipment (PPE)[1][2][5].

Hazard and Safety Data Summary

The following table summarizes key safety and hazard information for handling 4-
(Bromomethyl)-1,3-dioxolan-2-one and similar brominated organic compounds. This data is
essential for risk assessment prior to handling or disposal.
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Parameter

Information

Source(s)

Chemical Classification

Halogenated Organic

Compound

[1](61[7]

Primary Hazards

Skin Irritation (Category 2),
Serious Eye lIrritation
(Category 2), Potential
Respiratory Irritation,

Combustible Liquid

[3]4]

GHS Pictograms

Warning

[3]

Incompatible Materials

Strong oxidizing agents,

Strong acids, Strong bases

[3]

Recommended PPE

ANSI-approved safety glasses
with side shields or chemical
splash goggles, Nitrile or
Neoprene gloves, Lab coat,

Closed-toe shoes

[1181e]

Fire Extinguishing Media

Carbon dioxide (CO2), Dry
chemical, Alcohol-resistant
foam. Water spray may be

used to cool containers.

[3]

Spill Containment

Inert absorbent materials (e.g.,

sand, vermiculite, spill pillows)

[41010][11]

Step-by-Step Disposal Protocol

No specific experimental protocols for the in-lab neutralization or decomposition of 4-

(Bromomethyl)-1,3-dioxolan-2-one are available. The standard and required procedure is

collection for professional disposal.

Waste Identification and Segregation

» Classification: 4-(Bromomethyl)-1,3-dioxolan-2-one is classified as a halogenated organic

waste due to the presence of bromine[1][6][7].
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Segregation: This waste must be collected separately from non-halogenated organic waste,
agueous waste, and solid waste to prevent dangerous reactions and to facilitate proper
disposal by incineration at a regulated facility[2][6][7]. Never mix this waste with incompatible
materials such as strong acids, bases, or oxidizing agents[3][5].

Personal Protective Equipment (PPE)

Standard Handling: Always wear safety goggles with side shields, a fully buttoned lab coat,
and nitrile or neoprene gloves when handling the chemical or its waste container[1][9].

Spill or Aerosol Risk: If there is a risk of generating vapors or aerosols, conduct all work
within a certified chemical fume hood[2][5]. A face shield and additional respiratory protection
may be required depending on the scale of handling[9].

Collection and Containerization

Container: Use a designated, compatible, and properly sealed hazardous waste container.
Polyethylene containers are often recommended for halogenated solvents[5]. Ensure the
container is in good condition and has a vapor-tight, spill-proof lid[2].

Labeling: Label the waste container clearly with "Hazardous Waste," "Halogenated Organic
Waste," and the full chemical name: "Waste 4-(Bromomethyl)-1,3-dioxolan-2-one"[2][8].
Record the date accumulation begins and the approximate volume or mass of the waste
added|6].

Storage: Store the sealed waste container in a designated satellite accumulation area. This
area should be a cool, dry, well-ventilated space, away from heat or ignition sources[3][5].
The container must be stored in secondary containment to prevent spills[5][8].

Spill Management

Minor Spills (manageable within 10 minutes):
o Wearing appropriate PPE, confine the spill to a small area.

o Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial
spill pillow[4][11]. Do not use combustible materials like paper towels to absorb the initial
spill[8].
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o Carefully collect the absorbed material using spark-proof tools and place it into a sealed,
labeled hazardous waste container[9].

o Decontaminate the spill area with soap and water[8][10].
e Major Spills:

o Evacuate the immediate area immediately.

o Alert others and activate the fire alarm if necessary.

o Close laboratory doors to contain vapors.

o Call emergency services (e.g., 911) and your institution's Environmental Health and Safety
(EH&S) office[2][9].

Final Disposal

» Professional Disposal: Arrange for the collection of the hazardous waste container by your
institution's EH&S department or a licensed hazardous waste disposal contractor. This is the
mandatory final step[3][4]. Chemical waste generators are responsible for ensuring the
waste is managed in accordance with local, regional, and national regulations|[3].

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 4-
(Bromomethyl)-1,3-dioxolan-2-one.
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Start: Identify Waste
(4-(Bromomethyl)-1,3-dioxolan-2-one)

i

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Segregate as
'‘Halogenated Organic Waste'

;

Use Designated, Labeled,
and Sealed Container

A
Spill Occurred? Contain waste
Store in Secondary Containment Follow Spill Cleanup Protocol
in Satellite Accumulation Area (Absorb, Collect, Decontaminate)

Arrange for Pickup by

Licensed Waste Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-(Bromomethyl)-1,3-dioxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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